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Introduction

OICR-41103 is a potent and selective chemical probe for the WD40 domain of DDB1- and
CUL4-associated factor 1 (DCAF1).[1] DCAF1 is a substrate receptor for the CRL4 E3 ubiquitin
ligase complex, playing a crucial role in protein homeostasis by targeting proteins for
ubiquitination and subsequent proteasomal degradation.[1][2] Its involvement in processes like
cell proliferation and its hijacking by lentiviral proteins make it an attractive target for
therapeutic intervention in oncology and infectious diseases.[1][2]

The NanoBRET™ Target Engagement (TE) assay is a powerful technology used to quantify the
binding of small molecules to a specific protein target within live cells.[2][3] This assay relies on
Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon
between a NanoLuc® (NLuc) luciferase-tagged protein of interest (donor) and a cell-permeable
fluorescent tracer that binds to the same protein (acceptor).[2][3][4] Competitive displacement
of the tracer by a test compound, such as OICR-41103, results in a measurable decrease in
the BRET signal, allowing for the determination of compound affinity and target engagement in
a physiologically relevant cellular environment.[5][6]

These application notes provide a detailed protocol for utilizing OICR-41103 in a NanoBRET
TE assay to measure its engagement with the DCAF1 WD40 domain in live cells.
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Signaling Pathway of DCAF1

DCAF1 functions as a substrate receptor within the Cullin-RING E3 ubiquitin ligase (CRL)
family, primarily as part of the CRLADCAF1 complex. This complex mediates the ubiquitination
of specific substrate proteins, marking them for degradation by the proteasome. This process is
central to the regulation of numerous cellular functions. The simplified signaling pathway is
depicted below.
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NanoBRET Target Engagement Assay Workflow for OICR-41103

Transfect HEK293T cells with
Day 1: Cell Transfection N-terminally NL-tagged DCAF1(WD40)
expression vector.

!

Plate transfected cells into a
white, 96-well assay plate.

!

Add DCAF1 fluorescent tracer and
Day 3: Lysis & Signal Detection OICR-41103 (or control) to the cells.
Incubate for 1-2 hours.

!

Add NanoBRET Nano-Glo® Substrate
and Extracellular NLuc Inhibitor.

!

Measure Donor (460nm) and
Acceptor (618nm) luminescence.

!

Calculate NanoBRET ratio and
determine IC50 values.

Day 2: Cell Plating & Compound Treatment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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